3-Fluoro-4-methanesulfinylaniline

• IUPAC Name: 3-fluoro-4-methylsulfinylaniline
• InChI: InChI=1S/C7H8FNOS/c1-11(10)7-3-2-5(9)4-6(7)8/h2-4H,9H2,1H3
• InChI Key: ZKRMITDYKJNEHC-UHFFFAOYSA-N
• Canonical SMILES: CS(=O)C1=C(C=C(C=C1)N)F
• Molecular Formula: C7H8FNOS
• Molecular Weight: 173.21 g/mol
• CAS No.: 1354961-97-9

Description

3-Fluoro-4-methanesulfinylaniline is a chemical compound with the CAS Number: 1354961-97-9. It has a molecular weight of 173.21 and its IUPAC name is 3-fluoro-4-(methylsulfinyl)aniline. The compound is typically stored at room temperature and is available in powder form.

Molecular Structure Analysis

The InChI code for this compound is 1S/C7H8FNOS/c1-11(10)7-3-2-5(9)4-6(7)8/h2-4H,9H2,1H3. This code provides a specific description of the molecule’s structure, including the arrangement of its atoms and bonds.

Physical and Chemical Properties Analysis

This compound is a powder that is stored at room temperature. Unfortunately, other specific physical and chemical properties like melting point, boiling point, and density were not found in the search results.

Scientific Research Applications

Fluorine Introduction and Synthesis Improvement

3-Fluoro-4-methanesulfinylaniline is involved in the synthesis of fluoro compounds through nucleophilic substitution reactions. A study by Giudicelli, Picq, and Veyron (1990) highlights the use of Et3N.2HF as a reagent for nucleophilic fluorine displacement reactions, demonstrating its efficacy in synthesizing fluoro compounds with limited side products, suggesting potential applications in creating derivatives of this compound for further research and development in various chemical domains (Giudicelli, Picq, & Veyron, 1990).

Analytical and Detection Applications

In the analytical field, this compound derivatives are utilized for developing sensitive detection methods for trace level compounds. Toda et al. (2014) designed a micro gas analysis system (μGAS) for the continuous or near real-time measurement of methanethiol, a compound significantly more odorous than NH3, at parts-per-billion levels. This system employs a novel micro-photomultiplier tube device, showcasing the potential of this compound derivatives in enhancing analytical capabilities for environmental monitoring and industrial process control (Toda et al., 2014).

Advanced Material Development

The role of this compound extends into the development of materials for lithium batteries, as demonstrated by Kobayashi et al. (2003). They successfully carried out direct fluorination of 1,3-dioxolan-2-one with elemental fluorine to produce 4-fluoro-1,3-dioxolan-2-one, a potential additive for lithium-ion secondary batteries. This research not only illustrates the compound's significance in synthesizing fluorinated materials but also underscores its potential in improving energy storage technologies (Kobayashi et al., 2003).

Safety and Hazards

The safety information for 3-Fluoro-4-methanesulfinylaniline indicates that it may cause damage to organs through prolonged or repeated exposure. It may cause respiratory irritation and is harmful if inhaled. It can also cause serious eye irritation and skin irritation, and is harmful in contact with skin and if swallowed.